Cas no 93953-87-8 (1,3-Benzodioxepin,4,5-dihydro-2-methyl-)
93953-87-8 structure
Product Name:1,3-Benzodioxepin,4,5-dihydro-2-methyl-
CAS No:93953-87-8
MF:C10H12O2
MW:164.201083183289
CID:797515
Update Time:2024-02-01
1,3-Benzodioxepin,4,5-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxepin,4,5-dihydro-2-methyl-
- 1,3-Benzodioxepin,4,5-dihydro-2-methyl-(9CI)
-
- Inchi: 1S/C10H12O2/c1-8-11-7-6-9-4-2-3-5-10(9)12-8/h2-5,8H,6-7H2,1H3
- InChI Key: UNITUMONYGDTGX-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2CCOC1C
Computed Properties
- Exact Mass: 164.084
- Monoisotopic Mass: 164.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
1,3-Benzodioxepin,4,5-dihydro-2-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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